BENGHE Validation & Comparative

Check Availability & Pricing

Navigating the Synonymous Landscape of
Diaminopyrimidine Thiols: A Comprehensive
Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 5,6-Diaminopyrimidine-4-thiol
CAS No.: 2846-89-1
Cat. No.: B1299611
Get Quote
& J

An In-depth Analysis of 5,6-Diaminopyrimidine-4-thiol for Researchers and Drug
Development Professionals

In the intricate world of heterocyclic chemistry, precise nomenclature is paramount. This guide
addresses a common point of confusion among researchers, clarifying that 5,6-
Diaminopyrimidine-4-thiol and 4,5-diamino-6-mercaptopyrimidine are, in fact, synonymous
names for the same chemical entity. This compound, identified by the CAS Number 2846-89-1,
is a pivotal building block in medicinal chemistry, primarily for the synthesis of purine and
pteridine analogs.

This guide will move beyond a simple comparison to provide a comprehensive technical
overview of this versatile precursor. We will delve into its chemical properties, tautomeric
nature, synthesis, and key applications, supported by experimental data and detailed protocols
to empower your research and development endeavors.
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Unraveling the Nomenclature: One Compound,
Multiple Names

A frequent source of ambiguity in chemical literature and supplier catalogs is the
interchangeable use of "5,6-Diaminopyrimidine-4-thiol" and "4,5-diamino-6-
mercaptopyrimidine.” Both names describe the same pyrimidine core structure with two
adjacent amino groups at positions 5 and 6, and a sulfur-containing group at position 4.

The IUPAC name, 5,6-diamino-1H-pyrimidine-4-thione, provides a more precise description,
highlighting a crucial aspect of this molecule's chemistry: thiol-thione tautomerism.

The Thiol-Thione Tautomerism

Like many mercaptopyrimidines, this compound exists as a dynamic equilibrium between two
tautomeric forms: the thiol form (5,6-Diaminopyrimidine-4-thiol) and the thione form (5,6-

diamino-1H-pyrimidine-4-thione).

Click to download full resolution via product page
Caption: Thiol-thione tautomerism of the title compound.

Spectroscopic and computational studies suggest that in the solid state and in polar solvents,
the thione form is generally the more stable and predominant tautomer. This is an important
consideration for reaction mechanisms and analytical characterization.

Physicochemical and Spectroscopic Profile

A thorough understanding of the compound's properties is essential for its effective use in
synthesis.

© 2026 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1299611/docs?utm_src=pdf-body#navigating-the-synonymous-landscape-of-diaminopyrimidine-thiols-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1299611/docs?utm_src=pdf-body#navigating-the-synonymous-landscape-of-diaminopyrimidine-thiols-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1299611/docs?utm_src=pdf-body-img#navigating-the-synonymous-landscape-of-diaminopyrimidine-thiols-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299611?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Property Value Reference
CAS Number 2846-89-1

Molecular Formula CaHeNaS

Molecular Weight 142.18 g/mol

Off-white to yellow crystalline
Appearance

powder
Melting Point >300 °C

Sparingly soluble in water,
Solubility paringly

soluble in DMSO

Spectroscopic Data

While a comprehensive public database of spectra for this specific compound is limited, data
for structurally similar compounds and general principles of NMR and IR spectroscopy allow for
expected peak assignments.

e 'H-NMR (DMSO-ds, 400 MHz): Expected signals would include broad singlets for the two
non-equivalent amino groups (NHz) and the N-H proton of the pyrimidine ring in the thione
form. A signal for the C-H proton on the pyrimidine ring would also be present. For the
related compound 4,6-diamino-1-hydro-5-hydroxy-pyrimidine-2-thione, amino protons appear
as singlets around 6 6.07 and 6.18 ppm, with the N-H proton at & 7.43 ppm.

e 13C-NMR (DMSO-ds, 100 MHz): Key resonances would include a peak for the thione carbon
(C=S) typically found in the range of & 170-185 ppm. Other signals would correspond to the
carbon atoms of the pyrimidine ring. In similar th

e To cite this document: BenchChem. [Navigating the Synonymous Landscape of
Diaminopyrimidine Thiols: A Comprehensive Technical Guide]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1299611/docs#navigating-the-
synonymous-landscape-of-diaminopyrimidine-thiols-a-comprehensive-technical-guide]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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